Cas no 2034254-74-3 (N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide)

• Product Name: N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide
• CAS No: 2034254-74-3
• MF: C₁₃H₁₁N₃O₃
• MW: 257.2447
• CID: 5347869
• Update Time: 2025-06-15

N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide
• N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide
• N-(3-acetylphenyl)-6-oxo-1H-pyrimidine-4-carboxamide

• Inchi： 1S/C13H11N3O3/c1-8(17)9-3-2-4-10(5-9)16-13(19)11-6-12(18)15-7-14-11/h2-7H,1H3,(H,16,19)(H,14,15,18)
• InChI Key： YTWZGISSCOIJNZ-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C(N([H])C([H])=N1)=O)N([H])C1=C([H])C([H])=C([H])C(C(C([H])([H])[H])=O)=C1[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 0
• Topological Polar Surface Area: 87.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide

N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034254-74-3): A Comprehensive Overview

N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034254-74-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide features a pyrimidine ring substituted with a hydroxyl group at the 6-position and an acetylphenyl group at the 4-position. The presence of these functional groups imparts distinct chemical and biological characteristics to the molecule, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide in various therapeutic areas. One notable area of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide has also demonstrated promising anti-cancer activity. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic profile of N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide has been investigated in several animal models. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. Furthermore, preliminary toxicity studies have indicated that N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide extend beyond its direct therapeutic effects. For instance, its ability to modulate inflammatory responses makes it a potential candidate for use in combination therapies with existing anti-inflammatory drugs. Additionally, its anti-cancer properties suggest that it could be used in conjunction with other chemotherapeutic agents to enhance treatment efficacy.

To further explore the therapeutic potential of N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide, ongoing research is focusing on optimizing its chemical structure to improve potency and selectivity. Computational methods such as molecular docking and quantum mechanics calculations are being employed to identify key interactions between the compound and its target proteins. These efforts aim to guide the rational design of more potent analogs with enhanced pharmacological properties.

In conclusion, N-(3-acetylphenyl)-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034254-74-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge, paving the way for innovative treatments in various medical fields.